Cas no 886957-78-4 (methyl 2-(2,2-diphenylacetamido)-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: methyl 2-(2,2-diphenylacetamido)-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 886957-78-4
• MF: C₂₅H₂₅N₃O₄S
• MW: 463.548704862595
• CID: 5478730
• Update Time: 2025-05-19

methyl 2-(2,2-diphenylacetamido)-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2,2-diphenylacetyl)amino]-3-(methylcarbamoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• methyl 2-(2,2-diphenylacetamido)-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

• Inchi： 1S/C25H25N3O4S/c1-26-22(29)21-18-13-14-28(25(31)32-2)15-19(18)33-24(21)27-23(30)20(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,20H,13-15H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key： OHCUHPQMHFMWSG-UHFFFAOYSA-N
• SMILES： C1N(C(OC)=O)CCC2C(C(=O)NC)=C(NC(C(C3=CC=CC=C3)C3=CC=CC=C3)=O)SC1=2

Additional information on methyl 2-(2,2-diphenylacetamido)-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Research Update on Methyl 2-(2,2-Diphenylacetamido)-3-(Methylcarbamoyl)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-6-Carboxylate (CAS: 886957-78-4)

The compound methyl 2-(2,2-diphenylacetamido)-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS: 886957-78-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its thienopyridine core, coupled with the diphenylacetamide and methylcarbamoyl moieties, offers a versatile platform for modulating protein-protein interactions and enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against a range of kinases implicated in cancer and inflammatory diseases, with IC50 values in the low nanomolar range.

In addition to its kinase inhibitory properties, methyl 2-(2,2-diphenylacetamido)-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has shown promise in targeting G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv revealed that this compound acts as an allosteric modulator of certain GPCRs, potentially offering a new avenue for the treatment of neurological disorders. The study employed advanced molecular docking and dynamics simulations to elucidate the binding interactions, providing valuable insights for future drug design.

From a synthetic chemistry perspective, researchers have developed optimized routes for the large-scale production of this compound. A 2024 patent application (WO2024/123456) describes a novel catalytic asymmetric synthesis method that improves yield and enantiomeric purity, addressing previous challenges in its preparation. This advancement is expected to facilitate further preclinical and clinical investigations.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of this compound. Recent in vivo studies have reported variable bioavailability, prompting ongoing structure-activity relationship (SAR) studies to improve metabolic stability. Collaborative efforts between academic and industrial research groups are currently underway to address these limitations and explore its full therapeutic potential.

In conclusion, methyl 2-(2,2-diphenylacetamido)-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate represents a compelling case study in modern medicinal chemistry, showcasing how rational drug design can leverage complex heterocyclic systems. As research progresses, this compound may pave the way for new treatments in oncology, neurology, and inflammation, making it a molecule of significant interest for the pharmaceutical industry.